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Compound of Interest

Compound Name: Azelaoyl chloride

Cat. No.: B087186 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Azelaoyl chloride, also known as nonanedioyl dichloride, is a highly reactive acyl chloride

derivative of azelaic acid. Its bifunctional nature makes it a valuable reagent in the synthesis of

a variety of compounds, including polyamides, polyesters, and other specialty polymers, as well

as in the development of pharmaceutical intermediates. However, its reactivity also

necessitates stringent adherence to safety protocols to mitigate potential hazards. This in-depth

technical guide provides comprehensive health and safety information for laboratory and

industrial professionals working with Azelaoyl chloride.

Health and Safety Information
GHS Hazard Classification
Azelaoyl chloride is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are

associated with its corrosive nature.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage.[1]

Corrosive to Metals 1
H290: May be corrosive to

metals.
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Signal Word: Danger[2][3]

GHS Pictograms:

alt text

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of Azelaoyl chloride is

essential for its safe handling and use in experimental procedures.

Property Value Source

Chemical Formula C₉H₁₄Cl₂O₂ [4]

Molar Mass 225.11 g/mol [4]

Appearance
Colorless to light yellow clear

liquid
[5]

Density 1.144 g/cm³ [4]

Boiling Point 166 °C (at 18 mm Hg) [6][7]

Refractive Index (n20/D) 1.467 (lit.) [6][7]

Reactivity and Incompatibilities
Azelaoyl chloride is a reactive compound that can undergo hazardous reactions with certain

substances. It is crucial to avoid contact with:

Water: Reacts violently with water, hydrolyzing to azelaic acid and releasing corrosive

hydrogen chloride (HCl) gas.

Alcohols: Reacts vigorously with alcohols to form esters, also producing HCl gas.

Strong Bases: Incompatible with strong bases.[2]

Strong Oxidizing Agents: May react violently with strong oxidizing agents.[2]
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Due to its reactivity with moisture, Azelaoyl chloride should be handled and stored under an

inert atmosphere (e.g., nitrogen or argon).[2]

Safe Handling and Storage
Adherence to proper handling and storage procedures is paramount to ensure the safety of

personnel and the integrity of the compound.

Personal Protective Equipment (PPE)
When handling Azelaoyl chloride, the following personal protective equipment should be

worn:

Eye Protection: Chemical safety goggles and a face shield (minimum 8-inch).[2]

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene). Gloves must be

inspected before use and disposed of properly after.[2]

Skin and Body Protection: A lab coat, and in situations with a risk of splashing, a chemical-

resistant apron or suit.

Respiratory Protection: In case of inadequate ventilation, a NIOSH-approved respirator with

an appropriate cartridge for acid gases and organic vapors should be used.

Engineering Controls
Work with Azelaoyl chloride should be conducted in a well-ventilated area, preferably within a

chemical fume hood, to minimize exposure to vapors.[2] A safety shower and eyewash station

must be readily accessible.[8]

Storage
Store Azelaoyl chloride in a cool, dry, and well-ventilated area, away from incompatible

materials.[2] Containers should be tightly sealed to prevent contact with moisture and air.[2] It

is recommended to store the compound under an inert gas.[2]

First Aid Measures
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In the event of exposure to Azelaoyl chloride, immediate medical attention is required. The

following first aid procedures should be followed:

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 30 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[8]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[8]

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Do not use

mouth-to-mouth resuscitation. Seek immediate

medical attention.[8]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[8]

Experimental Protocols
Synthesis of Azelaoyl Chloride
A common method for the synthesis of Azelaoyl chloride involves the reaction of azelaic acid

with thionyl chloride.

Methodology:

To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add azelaic

acid (40 g, 212.5 mmol) and thionyl chloride (101.13 g, 61.67 mL, 850.1 mmol).[4]
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Heat the reaction mixture to reflux (approximately 80 °C) and maintain for 36 hours under an

inert atmosphere.[4]

After the reaction is complete, distill off the excess thionyl chloride at atmospheric pressure.

[4]

Purify the crude product by vacuum distillation to yield Azelaoyl chloride as a clear liquid.[4]

Interfacial Polymerization for Polyamide Synthesis
Azelaoyl chloride is frequently used in interfacial polymerization reactions with diamines to

produce polyamides.

Methodology:

Prepare two immiscible solutions.

Aqueous Phase: Dissolve a diamine (e.g., hexamethylenediamine) in water, typically with

a base such as sodium hydroxide to neutralize the HCl byproduct.

Organic Phase: Dissolve Azelaoyl chloride in an organic solvent that is immiscible with

water (e.g., hexane or dichloromethane).

Carefully layer the organic phase on top of the aqueous phase in a beaker. A polymer film

will form at the interface of the two layers.

Gently grasp the polymer film at the center with forceps and pull it out of the beaker. A

continuous rope of polyamide can be drawn as the reaction proceeds at the interface.

Wash the resulting polymer with water and then with a solvent like ethanol to remove

unreacted monomers and byproducts.

Dry the polymer in a vacuum oven at a moderate temperature.

Visualizations
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Caption: Workflow for the safe handling of Azelaoyl chloride.
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Caption: Experimental workflow for synthesis and use of Azelaoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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